Cas no 106308-59-2 (1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2,5-difluorophenyl)methyl]-,dimethyl ester)

• Product Name: 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2,5-difluorophenyl)methyl]-,dimethyl ester
• CAS No: 106308-59-2
• MF: C₁₃H₁₁F₂N₃O₄
• MW: 311.240949869156
• CID: 1181629
• Update Time: 2024-08-05

1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2,5-difluorophenyl)methyl]-,dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2,5-difluorophenyl)methyl]-,dimethyl ester
• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2,5-difluorophenyl)methyl]-, 4,5-dimethyl ester

• Inchi： 1S/C13H11F2N3O4/c1-21-12(19)10-11(13(20)22-2)18(17-16-10)6-7-5-8(14)3-4-9(7)15/h3-5H,6H2,1-2H3
• InChI Key： VGFGLTAGKOYIOK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC=C2F)C(C(OC)=O)=C(C(OC)=O)N=N1

Computed Properties

• Exact Mass: 311.07183

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 411.9±55.0 °C(Predicted)
• PSA: 83.31
• pka: -3.36±0.12(Predicted)